Cas no 21539-54-8 (Methyl 3-(sec-butylamino)propanoate)

• Product Name: Methyl 3-(sec-butylamino)propanoate
• CAS No: 21539-54-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 1067866
• PubChem ID: 15828527
• Update Time: 2025-04-20

Methyl 3-(sec-butylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(sec-butylamino)propanoate
• SCHEMBL19090775
• 21539-54-8
• methyl 3-(butan-2-ylamino)propanoate
• AKOS005289662

• MDL： MFCD01475839
• Inchi： 1S/C8H17NO2/c1-4-7(2)9-6-5-8(10)11-3/h7,9H,4-6H2,1-3H3
• InChI Key： XQUBWHFNZRENJY-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC(C)CC)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų